Cas no 774213-87-5 (methyl(4-methyl-1H-imidazol-2-yl)methylamine)

• Product Name: methyl(4-methyl-1H-imidazol-2-yl)methylamine
• CAS No: 774213-87-5
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD12106076
• CID: 552397
• Update Time: 2025-10-16

methyl(4-methyl-1H-imidazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine,N,5-dimethyl-
• (1-BUTYL-1H-IMIDAZOL-2-YLMETHYL)-METHYL-AMINE
• Methyl-(4-methyl-1H-imidazol-2-ylmethyl)-amine
• N-methyl-1-(5-methyl-1H-imidazol-2-yl)methanamine
• 1H-imidazole-2-methanamine, N,4-dimethyl-
• LogP
• Methyl-(5-methyl-1H-imidazol-2-ylmethyl)-amine
• methyl(4-methyl-1H-imidazol-2-yl)methylamine
• 1H-Imidazole-2-methanamine,N,4-dimethyl-(9CI)
• N-methyl-1-(4-methyl-1H-imidazol-2-yl)methanamine(SALTDATA: 2HCl)
• N-Methyl-1-(4-Methyl-1H-iMidazol-2-yl)MethanaMine dihydrochloride (SALTDATA: 2HCl)
• 1-(1H-IMidazol-2-yl)-N-Methylpentan-1-aMine
• N-methyl-1-(4-methyl-1H-imidazol-2-yl)methanamine
• 1H-Imidazole-2-methanamine, N,5-dimethyl-

• MDL： MFCD12106076
• Inchi： 1S/C6H11N3/c1-5-3-8-6(9-5)4-7-2/h3,7H,4H2,1-2H3,(H,8,9)
• InChI Key： VWPUDWHRYBWJRG-UHFFFAOYSA-N
• SMILES： C1(CNC)NC(C)=CN=1

Computed Properties

• Exact Mass: 125.09543
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.052
• Boiling Point: 300.6°C at 760 mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.53
• PSA: 40.71
• pka: 14.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines